Cas no 851415-74-2 (2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 3-[[2-[2-(diethylamino)-4,5-dihydro-4-oxo-5-thiazolyl]acetyl]amino]benzoate)

• Product Name: 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 3-[[2-[2-(diethylamino)-4,5-dihydro-4-oxo-5-thiazolyl]acetyl]amino]benzoate
• CAS No: 851415-74-2
• Molecular Formula: C₂₆H₃₃N₅O₅S
• Molecular Weight: 527.635724782944
• CID: 5454561
• PubChem ID: 4968338

2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 3-[[2-[2-(diethylamino)-4,5-dihydro-4-oxo-5-thiazolyl]acetyl]amino]benzoate Properties

Names and Identifiers

• AKOS007941482
• 851415-74-2
• [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 3-[[2-[2-(diethylamino)-4-oxo-1,3-thiazol-5-yl]acetyl]amino]benzoate
• EN300-26681504
• Z17567478
• [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 3-{2-[2-(diethylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoate
• HMS1728O03
• 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 3-[[2-[2-(diethylamino)-4,5-dihydro-4-oxo-5-thiazolyl]acetyl]amino]benzoate

• InChIKey： PZCOPODZFBODPL-UHFFFAOYSA-N
• Inchi： 1S/C26H33N5O5S/c1-4-31(5-2)25-29-23(34)20(37-25)15-21(32)28-19-11-9-10-18(14-19)24(35)36-16-22(33)30(3)26(17-27)12-7-6-8-13-26/h9-11,14,20H,4-8,12-13,15-16H2,1-3H3,(H,28,32)
• SMILES： C(OCC(N(C1(C#N)CCCCC1)C)=O)(=O)C1=CC=CC(NC(CC2SC(N(CC)CC)=NC2=O)=O)=C1

Computed Properties

• Exact Mass: 527.22024034g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 11
• Monoisotopic Mass: 527.22024034g/mol
• Heavy Atom Count: 37
• Complexity: 950
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 158Ų

Experimental Properties

• pka: 13.36±0.70(Predicted)
• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives